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Compound of Interest

Compound Name: 3-Methoxy-2-methylaniline

Cat. No.: B139353 Get Quote

An In-depth Technical Guide to 3-Methoxy-2-methylaniline

This technical guide provides a comprehensive overview of the core physicochemical

properties, synthetic protocols, and applications of 3-Methoxy-2-methylaniline, tailored for

researchers, scientists, and professionals in drug development.

Core Properties of 3-Methoxy-2-methylaniline
3-Methoxy-2-methylaniline is an aniline derivative recognized for its role as a key

intermediate in the synthesis of various heterocyclic compounds with potential biological

activities.[1][2] Its chemical structure, consisting of a benzene ring substituted with methoxy,

methyl, and amino groups, makes it a versatile building block in medicinal chemistry.

Quantitative Physicochemical Data
The fundamental molecular and physical properties of 3-Methoxy-2-methylaniline are

summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₈H₁₁NO
PubChem[3], Sigma-Aldrich[4],

LGC Standards[5]

Molecular Weight 137.18 g/mol
PubChem[3], Sigma-Aldrich[4],

Santa Cruz Biotechnology[1]

CAS Number 19500-02-8
Sigma-Aldrich[4], Santa Cruz

Biotechnology[1]

Appearance Solid Sigma-Aldrich[4]

Melting Point 27-28 °C Sigma-Aldrich[4]

Flash Point
> 110 °C (> 230 °F) - closed

cup
Sigma-Aldrich[4]

InChI Key
OPXLVWLFDKRYRB-

UHFFFAOYSA-N
PubChem[3], Sigma-Aldrich[4]

SMILES String COc1cccc(N)c1C Sigma-Aldrich[4]

Experimental Protocols
The following section details a common experimental procedure for the synthesis of 3-
Methoxy-2-methylaniline.

Synthesis of 3-Methoxy-2-methylaniline from 2-Methyl-3-
nitroanisole
This protocol describes the reduction of a nitro group to an amine, a fundamental

transformation in the synthesis of aniline derivatives.

Materials:

2-Methyl-3-nitroanisole

5% Palladium on carbon (wet)
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Ethanol

Hydrogen gas supply

Diatomaceous earth (e.g., Celite®)

Standard laboratory glassware for reactions under a hydrogen atmosphere

Filtration apparatus

Rotary evaporator

Procedure:

A solution of 30.7 g (184 mmol) of 2-methyl-3-nitroanisole is prepared in 300 mL of ethanol.

[2]

To this solution, 9.98 g of a suspension of 5% palladium on carbon (wet) in 100 mL of

ethanol is added.[2]

The reaction mixture is stirred at room temperature under a hydrogen atmosphere for a

period of 3 hours.[2]

Reaction completion can be monitored by techniques such as Thin Layer Chromatography

(TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Upon completion, the reaction mixture is filtered through a pad of diatomaceous earth to

remove the palladium catalyst.[2]

The filtrate is then concentrated under reduced pressure using a rotary evaporator.[2]

This procedure yields 25.5 g of 3-methoxy-2-methylaniline, typically as a light purple oil,

corresponding to a quantitative yield.[2]

Applications in Synthetic Chemistry
3-Methoxy-2-methylaniline serves as a critical starting material for the synthesis of bioactive

heterocyclic compounds. Its application has been noted in the preparation of indoles,
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indazoles, and quinoline-based antiviral agents.[1][2]

Logical Workflow: Synthesis of Bioactive Heterocycles
The following diagram illustrates a generalized workflow where 3-Methoxy-2-methylaniline is

utilized as a precursor in a multi-step synthesis to produce target molecules with potential

therapeutic applications.
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Caption: Synthetic pathway from 3-Methoxy-2-methylaniline to bioactive compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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